Cas no 2034616-06-1 ([4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone)

[4-(4-Fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone is a synthetic compound featuring a fluorophenylpiperazine moiety linked to a pyridine core via a methanone bridge, with an additional tetrahydropyranylmethoxy substituent. This structure suggests potential utility in medicinal chemistry, particularly as a modulator of central nervous system (CNS) targets due to the pharmacophoric elements present. The fluorophenyl group may enhance binding affinity, while the tetrahydropyranylmethoxy side chain could improve solubility and metabolic stability. The compound's well-defined scaffold offers versatility for further derivatization in drug discovery, making it a valuable intermediate for developing selective ligands targeting serotonin or dopamine receptors. Its synthetic accessibility and structural features support its use in preclinical research.

[4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone structure

2034616-06-1 structure

Product Name:[4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone

CAS No:2034616-06-1

MF:C₂₂H₂₆FN₃O₃

MW:399.458549022675

CID:5552750

Update Time:2025-10-28

[4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

- [4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone
- Inchi： 1S/C22H26FN3O3/c23-19-2-4-20(5-3-19)25-9-11-26(12-10-25)22(27)18-1-6-21(24-15-18)29-16-17-7-13-28-14-8-17/h1-6,15,17H,7-14,16H2
- InChI Key： NALFYRQNUYMLSY-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CC=C(OCC2CCOCC2)N=C1)=O

[4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6475-4572-2μmol	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F6475-4572-5μmol	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F6475-4572-10μmol	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F6475-4572-20μmol	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F6475-4572-1mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F6475-4572-2mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F6475-4572-3mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F6475-4572-4mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F6475-4572-5mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F6475-4572-10mg	1-(4-fluorophenyl)-4-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperazine	2034616-06-1	90%+	10mg	$79.0	2023-07-05

[4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone Related Literature

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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Additional information on [4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone

[4-(4-Fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone

The compound [4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone (CAS No: 2034616-06-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which combines a piperazine ring, a fluorophenyl group, and a pyridine moiety with an oxane-derived substituent. The integration of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The compound's structure has been extensively studied using modern analytical tools such as NMR spectroscopy, X-ray crystallography, and mass spectrometry, providing detailed insights into its conformational dynamics and electronic properties.

One of the most promising applications of [4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone lies in the field of pharmacology. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The fluorophenyl group contributes to its lipophilicity, enhancing its ability to cross the blood-brain barrier, while the piperazine ring provides a rigid framework that facilitates interactions with target proteins.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for the synthesis of advanced materials with tailored properties. For instance, its pyridine moiety can act as a coordinating unit in metalloorganic frameworks (MOFs), enabling the construction of porous materials with applications in gas storage and catalysis. The oxane-derived substituent further enhances the material's stability and mechanical properties, making it suitable for high-performance applications.

Recent research has also explored the use of [4-(4-fluorophenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone in organic electronics. Its unique electronic structure allows it to function as an efficient charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that incorporating this compound into device architectures can significantly improve their efficiency and operational stability.

The synthesis and characterization of this compound have been documented in numerous peer-reviewed journals, highlighting its importance in contemporary chemical research. Its versatility across multiple disciplines underscores the significance of continued research into its properties and applications.